Cas no 237069-83-9 (3-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid)

• Product name: 3-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid
• CAS No: 237069-83-9
• MF: C₁₀H₆F₄O₂
• MW: 234.147057056427
• MDL: MFCD00236291
• CID: 851391
• PubChem ID: 5702892

3-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[2-fluoro-3-(trifluoromethyl)phenyl]-
• 2-Fluoro-3-(trifluoromethyl)cinnamic acid
• (2E)-3-[2-fluoro-3-(trifluoromethyl)phenyl]prop-2-enoic acid
• 3-[2-fluoro-3-(trifluoromethyl)phenyl]prop-2-enoic Acid
• AC1NWC6M
• JRD-0575
• MolPort-000-156-062
• MolPort-019-937-734
• PubChem8425
• SureCN700920
• 3-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid
• 237069-83-9
• SCHEMBL700920
• EN300-1457059
• JS-4122
• 3-(2-fluoro-3-trifluoromethyl-phenyl)-acrylic acid
• 3-(2-Fluoro-3-(trifluoromethyl)phenyl)acrylicacid
• MFCD00236291
• DTXSID10420679
• (E)-3-(2-fluoro-3-trifluoromethyl-phenyl)-acrylic acid
• 695187-36-1
• SCHEMBL1167413
• (E)-3-[2-fluoro-3-(trifluoromethyl)phenyl]prop-2-enoic acid
• AKOS015854269
• 3-(2-Fluoro-3-(trifluoromethyl)phenyl)acrylic acid
• (e)-3-(2-fluoro-3-(trifluoromethyl)phenyl)acrylic acid
• EN300-1932337

• MDL： MFCD00236291
• Inchi： InChI=1S/C10H6F4O2/c11-9-6(4-5-8(15)16)2-1-3-7(9)10(12,13)14/h1-5H,(H,15,16)/b5-4+
• InChI Key： COMXMQQELIPMID-SNAWJCMRSA-N
• SMILES： O=C(O)/C=C/C1=CC=CC(C(F)(F)F)=C1F

Computed Properties

• Exact Mass: 234.03038
• Monoisotopic Mass: 234.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

3-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 3-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid

Comprehensive Overview of 3-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid (CAS No. 237069-83-9)

3-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid (CAS No. 237069-83-9) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both fluoro and trifluoromethyl groups enhances its reactivity and potential applications in drug design. Researchers are particularly interested in its role as a building block for small molecule inhibitors and bioactive intermediates, which are critical in developing treatments for chronic diseases.

In recent years, the demand for fluorinated compounds like 3-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid has surged, driven by their stability and metabolic resistance. This compound is often explored in medicinal chemistry for its potential to improve drug bioavailability. A common question among researchers is: "How does the trifluoromethyl group influence the compound's binding affinity?" Studies suggest that this moiety significantly enhances interactions with target proteins, making it valuable in enzyme inhibition studies.

The synthesis of 3-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid involves multi-step organic reactions, including palladium-catalyzed cross-coupling and electrophilic fluorination. These methods are frequently discussed in academic forums, with many researchers seeking optimized protocols to improve yield and purity. Given the growing interest in sustainable chemistry, efforts are also underway to develop greener synthetic routes for this compound.

Another hot topic is the application of 3-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid in crop protection. Its structural features make it a candidate for developing novel herbicides and pesticides, addressing global challenges in agricultural productivity. Users often search for "fluorinated agrochemicals and their environmental impact," highlighting the need for eco-friendly alternatives.

From an analytical perspective, characterizing CAS No. 237069-83-9 requires advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. These tools help confirm the compound's purity and structural integrity, which are crucial for regulatory compliance and industrial applications. The compound's logP value and solubility profile are also frequently analyzed to predict its behavior in biological systems.

In summary, 3-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid represents a versatile fluorinated scaffold with broad potential in pharmaceuticals, agrochemicals, and material science. Its unique properties align with current trends in precision medicine and sustainable agriculture, making it a compound of enduring interest to scientists and industry professionals alike.